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Fenfluthrin: A Toxicological and Safety Profile
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: Fenfluthrin is an obsolete synthetic pyrethroid insecticide. As such, publicly

available toxicological data is limited. This guide summarizes the available information and,

where data for fenfluthrin is unavailable, provides information on closely related pyrethroids to

offer a general understanding of the toxicological profile of this class of compounds. All data not

specific to fenfluthrin are clearly marked.

Introduction
Fenfluthrin is a synthetic pyrethroid insecticide, a class of chemicals modeled after the natural

insecticidal compounds, pyrethrins, found in chrysanthemum flowers.[1][2] Pyrethroids are

characterized by their potent insecticidal activity, rapid knockdown effect, and relatively low

mammalian toxicity compared to other insecticide classes like organophosphates.[3] They act

as neurotoxicants in insects by targeting voltage-gated sodium channels, leading to paralysis

and death.[4] Fenfluthrin was developed for the control of a broad spectrum of insect pests.

However, it is now considered an obsolete pesticide, and its use has been discontinued in

many regions.[4] This document aims to provide a comprehensive overview of the known

toxicological and safety data for fenfluthrin, drawing upon available literature and data for

similar pyrethroid compounds where necessary.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b3416385?utm_src=pdf-interest
https://www.benchchem.com/product/b3416385?utm_src=pdf-body
https://www.benchchem.com/product/b3416385?utm_src=pdf-body
https://www.benchchem.com/product/b3416385?utm_src=pdf-body
https://www.benchchem.com/product/b3416385?utm_src=pdf-body
https://linkinghub.elsevier.com/retrieve/pii/B9780323952354000293
https://www.epa.gov/pesticides/epa-addresses-human-health-and-ecological-risks-posed-13-pyrethroids
https://efsa.onlinelibrary.wiley.com/doi/10.2903/j.efsa.2018.5405
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/2777.htm
https://www.benchchem.com/product/b3416385?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/2777.htm
https://www.benchchem.com/product/b3416385?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3416385?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical and Physical Properties
Property Value Reference

IUPAC Name

(2,3,4,5,6-

pentafluorophenyl)methyl

(1R,3S)-3-(2,2-

dichloroethenyl)-2,2-

dimethylcyclopropane-1-

carboxylate

[5]

CAS Number 75867-00-4 [5]

Molecular Formula C₁₅H₁₁Cl₂F₅O₂ [5]

Molecular Weight 389.1 g/mol [5]

Toxicological Profile
Acute Toxicity
Acute toxicity data for fenfluthrin is scarce. However, the University of Hertfordshire's

Pesticide Properties Database (PPDB) indicates a high alert for acute mammalian toxicity.[4]

General GHS classifications suggest that fenfluthrin is toxic if swallowed, harmful in contact

with skin, and fatal if inhaled.[5]

For context, the acute toxicity of other pyrethroids varies widely depending on the specific

compound, isomer ratio, and route of exposure.[6]

Table 1: Acute Toxicity Data for Representative Pyrethroids (Data for Fenfluthrin is not

available)

Compound Test Species Route LD₅₀ Reference

Phenothrin Rat Oral > 5000 mg/kg [7]

Deltamethrin Mouse Oral > 500 mg/kg [8]

Permethrin Mouse Oral > 500 mg/kg [8]
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Experimental Protocol: Acute Oral Toxicity (General OECD 423 Guideline)

The acute oral toxicity is typically determined using a sequential process with a limited number

of animals. The study proceeds stepwise, and the results from each step determine the

subsequent step.

Start: Dose one animal Observe for 48 hours
(mortality/clinical signs) Outcome? Dose two more animals

at the same level
No mortality

Dose one animal
at a lower dose level

Mortality

Dose one animal
at a higher dose level

No effect

Observe for 48 hours Outcome? Stop: Classification based on outcomes

Click to download full resolution via product page

Acute Oral Toxicity Testing Workflow (OECD 423).

Chronic Toxicity
No specific chronic toxicity studies for fenfluthrin were identified. For pyrethroids in general,

long-term exposure can lead to effects on the nervous system, liver, and immune system.[9]

[10]

No-Observed-Adverse-Effect Level (NOAEL): The NOAEL is the highest dose at which no

adverse effects are observed. This value is crucial for establishing safe exposure levels for

humans. Due to the lack of chronic toxicity data, a NOAEL for fenfluthrin has not been

established.

For the pyrethroid metofluthrin, a 90-day dermal toxicity study in rats established a NOAEL of

300 mg/kg/day, based on the absence of mortality and clinical signs of toxicity observed at

higher doses.[11]
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Genotoxicity
There is no available data on the genotoxic potential of fenfluthrin. Studies on other

pyrethroids, such as zeta-cypermethrin and β-cyfluthrin, have shown that they can induce DNA

damage in human peripheral blood lymphocytes in vitro.[12]

Experimental Protocol: In Vitro Chromosomal Aberration Assay (General OECD 473 Guideline)

This assay identifies substances that cause structural chromosomal aberrations in cultured

mammalian cells.

Cell Culture and Exposure

Cell Harvesting and Preparation

Analysis

Culture mammalian cells

Expose cells to Fenfluthrin
(with and without metabolic activation)

Harvest cells at a suitable time
after exposure

Prepare chromosome spreads on slides

Stain slides

Analyze metaphase cells for
chromosomal aberrations
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Click to download full resolution via product page

Workflow for an In Vitro Chromosomal Aberration Assay.

Carcinogenicity
No carcinogenicity bioassays for fenfluthrin have been reported. The carcinogenic potential of

pyrethroids as a class is not uniform, with some compounds showing evidence of

carcinogenicity in animal studies while others do not.[6]

Reproductive and Developmental Toxicity
Data on the reproductive and developmental toxicity of fenfluthrin is not available. Some

pyrethroids have been shown to have adverse effects on reproduction and development in

animal studies, although often at high doses.[8]

Neurotoxicity
As a pyrethroid, the primary target for fenfluthrin's toxicity is the nervous system.[4]

Pyrethroids act on voltage-gated sodium channels in neurons, causing prolonged channel

opening, which leads to hyperexcitation of the nervous system.[13] This mechanism is

responsible for the insecticidal action and can also cause neurotoxic effects in mammals at

high doses.

Signaling Pathway: Pyrethroid Action on Voltage-Gated Sodium Channels
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Mechanism of Pyrethroid Neurotoxicity.
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Metabolism and Toxicokinetics
Specific metabolism and toxicokinetic studies on fenfluthrin are not available. In general,

mammals rapidly metabolize pyrethroids through ester hydrolysis and oxidation, primarily

mediated by carboxylesterases and cytochrome P450 enzymes.[14] The resulting metabolites

are typically less toxic and are conjugated and excreted. This rapid metabolism contributes to

the relatively low toxicity of pyrethroids in mammals compared to insects.[14]

Environmental Fate and Ecotoxicology
Information on the environmental fate and ecotoxicity of fenfluthrin is limited. As a class,

pyrethroids are known to be highly toxic to fish and aquatic invertebrates.[15] They generally

have low water solubility and a strong tendency to adsorb to soil and sediment, which can

reduce their bioavailability in aquatic systems but may lead to persistence in those

compartments.[1]

Conclusion
The available toxicological data for fenfluthrin is insufficient to conduct a thorough risk

assessment. The information that is available, primarily from general classifications and its

status as an obsolete pesticide, suggests a potential for high acute toxicity. The lack of data on

chronic toxicity, genotoxicity, carcinogenicity, and reproductive and developmental toxicity

highlights significant knowledge gaps. For a comprehensive understanding of its potential

hazards, further studies would be required. However, given its obsolete status, it is unlikely that

new data will be generated. Researchers and professionals encountering this compound

should exercise extreme caution and refer to the general toxicological properties of pyrethroids

for guidance on potential hazards, while recognizing the limitations of such extrapolation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Redirecting [linkinghub.elsevier.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b3416385?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/21133409/
https://pubmed.ncbi.nlm.nih.gov/21133409/
https://www.benchchem.com/product/b3416385?utm_src=pdf-body
https://www.researchgate.net/publication/221921861_Pyrethroid_Insecticides_Use_Environmental_Fate_and_Ecotoxicology
https://linkinghub.elsevier.com/retrieve/pii/B9780323952354000293
https://www.benchchem.com/product/b3416385?utm_src=pdf-body
https://www.benchchem.com/product/b3416385?utm_src=pdf-custom-synthesis
https://linkinghub.elsevier.com/retrieve/pii/B9780323952354000293
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3416385?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. epa.gov [epa.gov]

3. efsa.onlinelibrary.wiley.com [efsa.onlinelibrary.wiley.com]

4. Fenfluthrin (Ref: NAK 1654) [sitem.herts.ac.uk]

5. Fenfluthrin | C15H11Cl2F5O2 | CID 6455515 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. wolf.sk [wolf.sk]

7. Phenothrin | C23H26O3 | CID 4767 - PubChem [pubchem.ncbi.nlm.nih.gov]

8. downloads.regulations.gov [downloads.regulations.gov]

9. HEALTH EFFECTS - Toxicological Profile for Pyrethrins and Pyrethroids - NCBI Bookshelf
[ncbi.nlm.nih.gov]

10. Tefluthrin | C17H14ClF7O2 | CID 11534837 - PubChem [pubchem.ncbi.nlm.nih.gov]

11. downloads.regulations.gov [downloads.regulations.gov]

12. In vitro cytotoxicity and genotoxicity of Furia®180 SC (zeta-cypermethrin) and Bulldock
125®SC (β-cyfluthrin) pyrethroid insecticides in human peripheral blood lymphocytes -
PubMed [pubmed.ncbi.nlm.nih.gov]

13. Molecular Mechanisms of Pyrethroid Insecticide Neurotoxicity: Recent Advances - PMC
[pmc.ncbi.nlm.nih.gov]

14. Pyrethroids: mammalian metabolism and toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]

15. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Toxicological profile and safety data of Fenfluthrin.].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3416385#toxicological-profile-and-safety-data-of-
fenfluthrin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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